Cas no 2228626-94-4 (2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol)

• Product Name: 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol
• CAS No: 2228626-94-4
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6102968
• PubChem ID: 165704678
• Update Time: 2025-07-02

2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol
• 2228626-94-4
• EN300-1974800

• Inchi： 1S/C10H13F2NO/c1-6-3-8(10(11,12)5-13)9(14)4-7(6)2/h3-4,14H,5,13H2,1-2H3
• InChI Key： OYDHYYXFXNMMGY-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=CC(C)=C(C)C=1)O)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol

Comprehensive Overview of 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol (CAS No. 2228626-94-4)

2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol (CAS No. 2228626-94-4) is a fluorinated phenolic compound with a unique molecular structure, combining an amino-difluoroethyl moiety with a dimethylphenol backbone. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery, agrochemicals, and specialty polymers. The presence of both fluorine and amino functional groups enhances its reactivity, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol has surged, driven by their stability, lipophilicity, and metabolic resistance—properties highly valued in medicinal chemistry. Researchers are particularly interested in its role as a building block for proteolysis-targeting chimeras (PROTACs) and kinase inhibitors, which are hot topics in oncology and neurodegenerative disease research. The compound's CAS No. 2228626-94-4 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge studies.

From a synthetic perspective, the difluoroethyl group in 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol offers steric and electronic advantages, enabling selective modifications. This aligns with the broader trend of late-stage fluorination strategies, a popular keyword in organic chemistry forums. Additionally, its phenolic hydroxyl group allows for further derivatization, catering to applications in high-performance polymers and coatings, areas where sustainability and durability are prioritized.

Environmental and regulatory considerations are also critical when discussing CAS No. 2228626-94-4. Unlike traditional halogenated compounds, its fluorine atoms contribute to reduced toxicity profiles, a feature increasingly demanded by green chemistry initiatives. This positions it as a candidate for eco-friendly agrochemicals, another trending search term among industrial chemists. Analytical methods such as HPLC and NMR are commonly employed to characterize this compound, ensuring purity for high-value applications.

In summary, 2-(2-amino-1,1-difluoroethyl)-4,5-dimethylphenol represents a convergence of innovation in fluorine chemistry and functional materials. Its CAS No. 2228626-94-4 serves as a gateway to exploring advanced therapeutics and sustainable technologies, addressing contemporary challenges in science and industry. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.